Cas no 2228193-79-9 (1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228193-79-9
• MF: C₉H₉BrF₂N₂
• MW: 263.081968069077
• CID: 6280523
• PubChem ID: 165981103
• Update Time: 2025-11-01

1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine
• 2228193-79-9
• EN300-1957080
• [1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C9H9BrF2N2/c10-7-3-1-2-6(14-7)8(5-13)4-9(8,11)12/h1-3H,4-5,13H2
• InChI Key： UMSGONLLZKJAEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2(CN)CC2(F)F)=N1

Computed Properties

• Exact Mass: 261.99172g/mol
• Monoisotopic Mass: 261.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine

1-(6-Bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine

The compound 1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228193-79-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a pyridine ring, a cyclopropane ring, and an amine group. The presence of bromine and fluorine atoms further enhances its chemical reactivity and functional versatility. Recent studies have highlighted its role in the development of novel materials, pharmaceuticals, and advanced chemical intermediates.

Chemical Structure and Synthesis

The synthesis of 1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine involves a series of intricate organic reactions. The molecule's core structure is derived from a pyridine derivative, which undergoes bromination at the 6-position to form the 6-bromo-pyridin-2-yl group. This intermediate is then subjected to cyclopropanation reactions to introduce the 2,2-difluorocyclopropyl moiety. Finally, the amine group is introduced through nucleophilic substitution or other suitable methods. The synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

Applications in Pharmaceutical Research

Recent advancements in medicinal chemistry have underscored the potential of 1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine as a lead compound for drug development. Its unique combination of structural features makes it an attractive candidate for targeting various biological pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory diseases and neurodegenerative disorders. Additionally, its fluorinated cyclopropane ring contributes to enhanced bioavailability and stability within biological systems.

Material Science and Industrial Applications

Beyond pharmaceuticals, 1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine has found applications in material science as a versatile building block for constructing advanced polymers and coatings. Its ability to undergo various cross-coupling reactions enables the creation of high-performance materials with tailored properties. Recent research has focused on its use in developing self-healing polymers and high-strength composites, which hold promise for aerospace and automotive industries.

Toxicological Studies and Safety Profile

Understanding the safety profile of 1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine is crucial for its industrial and therapeutic applications. Recent toxicological studies have evaluated its acute and chronic toxicity in experimental models. Results indicate that while the compound exhibits moderate toxicity at high doses, its safety profile can be optimized through structural modifications. These findings are particularly relevant for regulatory compliance and risk assessment in industrial settings.

Future Directions and Research Opportunities

The future of 1-(6-bromopyridin-2-yl)-2,2-difluorocyclopropylmethanamine lies in exploring its potential across diverse fields such as nanotechnology, green chemistry, and personalized medicine. Ongoing research aims to leverage its unique properties for developing sustainable chemical processes and innovative therapeutic agents. Collaborative efforts between academia and industry are expected to unlock new avenues for this compound's utilization.